Cas no 53871-27-5 (1-(3-fluorophenyl)-1H-pyrrole)

1-(3-fluorophenyl)-1H-pyrrole structure
1-(3-fluorophenyl)-1H-pyrrole structure
Product Name:1-(3-fluorophenyl)-1H-pyrrole
CAS No:53871-27-5
MF:C10H8FN
MW:161.175625801086
CID:2855605
PubChem ID:4763720
Update Time:2025-08-05

1-(3-fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorophenyl)-1H-pyrrole
    • 1-(3-Fluorophenyl)pyrrole
    • SCHEMBL7536022
    • 53871-27-5
    • CS-0453394
    • AKOS000285858
    • MDL: MFCD02665249
    • Inchi: 1S/C10H8FN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8H
    • InChI Key: MMILNBLSOHVLCJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C=CC=C1

Computed Properties

  • Exact Mass: 161.06400
  • Monoisotopic Mass: 161.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Boiling Point: 54℃/0.15mm
  • Refractive Index: 1.5780
  • PSA: 4.93000
  • LogP: 2.61640

1-(3-fluorophenyl)-1H-pyrrole Pricemore >>

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